![molecular formula C6H4BrF3S B572131 2-(1-Bromo-2,2,2-trifluoroethyl)thiophene CAS No. 1249101-79-8](/img/structure/B572131.png)
2-(1-Bromo-2,2,2-trifluoroethyl)thiophene
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Overview
Description
“2-(1-Bromo-2,2,2-trifluoroethyl)thiophene” is a chemical compound with the CAS Number: 1249101-79-8 . It has a molecular weight of 245.06 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H4BrF3S/c7-5(6(8,9)10)4-2-1-3-11-4/h1-3,5H . This code provides a standard way to encode the molecular structure using text.Physical and Chemical Properties Analysis
“this compound” is a clear liquid . It should be stored in a freezer .Scientific Research Applications
Synthesis of Heterocycles
The compound 2-(1-Bromo-2,2,2-trifluoroethyl)thiophene serves as a precursor in the synthesis of various biologically potent heterocycles. Its reactivity, particularly in electrophilic reactions with thiophene, allows for the construction of structurally diverse sulfides. These sulfides are instrumental in creating compounds with potential biological activities (Pustovit et al., 2010).
Reactivity Studies
Studies on the reactivity of trifluoroalkyl carbocations derived from halogeno thiophene series in Brønsted superacids have been conducted. These studies provide insights into the reaction mechanisms and the formation of novel fluoro-organic compounds within the thiophene family. Such investigations are crucial for understanding the chemical behavior of this compound derivatives and their potential applications in synthesizing new organic materials (Khoroshilova & Vasilyev, 2020).
Photochromic Properties
Research into the photochromic properties of unsymmetrical alkylthio-substituted 1,2-bis(dithienyl)perfluorocyclopentenes, which can be synthesized using compounds related to this compound, has shown that these compounds exhibit unique light-responsive behaviors. This property is of significant interest for developing new materials for optical storage and switching applications (Krayushkin et al., 2005).
Enhancing Solid-State Emission
The modification of poly(thiophene)s, such as poly(3-hexylthiophene) (P3HT), through postfunctionalization with various substituents including those similar to this compound, has been shown to significantly influence their optical and photophysical properties. This research is pivotal for the development of advanced materials with tailored properties for optoelectronic devices (Li, Vamvounis, & Holdcroft, 2002).
Construction of Trifluoromethyl Substituted Heterocycles
A novel approach for synthesizing 2-cyano-3-trifluoromethylthiophenes fused with cyclobutene rings has been developed using 1-bromo-2-trifluoroacetylcyclobutenes. This method highlights the utility of this compound derivatives in constructing complex heterocyclic structures with potential applications in pharmaceuticals and agrochemicals (Koldobskii et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
2-(1-bromo-2,2,2-trifluoroethyl)thiophene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrF3S/c7-5(6(8,9)10)4-2-1-3-11-4/h1-3,5H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWMFCECTXQCCPY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(C(F)(F)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrF3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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